N-(2-ethoxyphenyl)-3-(2-(naphthalen-1-yl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(2-naphthalen-1-ylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C29H24N2O4/c1-2-34-25-17-8-6-15-23(25)30-29(33)28-27(22-14-5-7-16-24(22)35-28)31-26(32)18-20-12-9-11-19-10-3-4-13-21(19)20/h3-17H,2,18H2,1H3,(H,30,33)(H,31,32)
• InChI Key: GLBRDRCOBVEOCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C29H24N2O4
• Molecular Weight: 464.5 g/mol
• CAS No.: 888450-60-0

Description

N-(2-ethoxyphenyl)-3-(2-(naphthalen-1-yl)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C29H24N2O4 and its molecular weight is 464.521. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

One significant area of research for compounds related to N-(2-ethoxyphenyl)-3-(2-(naphthalen-1-yl)acetamido)benzofuran-2-carboxamide is their potential in anticancer treatments. A study by Salahuddin et al. (2014) elaborates on the synthesis of derivatives that were evaluated for in vitro anticancer activities. One compound in particular showed notable activity against breast cancer cell lines, suggesting the promise of such compounds in cancer therapy (Salahuddin et al., 2014).

Synthesis and Characterization

Research by Koray Özer et al. (2009) focuses on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including naphthalen-1-yl derivatives. These compounds were characterized using various techniques like IR spectroscopy, NMR spectroscopy, and X-ray crystallography. This study contributes to the understanding of the structural and chemical properties of such compounds (Özer et al., 2009).

Antibacterial Activities

The research on naphthofuran derivatives by Nagarsha et al. (2022) indicates the potential antibacterial applications of these compounds. The synthesized naphthofuran derivatives demonstrated excellent results against both Gram-positive and Gram-negative bacteria, suggesting their potential use in medical applications for combating bacterial infections (Nagarsha et al., 2022).

Luminescence Studies

A study by Sun et al. (2012) on carboxylate-assisted acylamide metal–organic frameworks, including derivatives with naphthalene structures, explored their luminescence properties. This research contributes to the understanding of the potential applications of such compounds in the field of luminescence and materials science (Sun et al., 2012).

Cognitive Enhancing Agents

The study by Ono et al. (1995) explores the antiamnestic and antihypoxic activities of 2-(2-aminoethoxy)-1-hydroxyethyl derivatives, including naphthalene derivatives. These compounds were tested for their potential as cognitive enhancing agents, showing promising results in various tests (Ono et al., 1995).